Cas no 81787-94-2 (1-benzyl-1H-indole-2-carbaldehyde)
81787-94-2 structure
Product Name:1-benzyl-1H-indole-2-carbaldehyde
CAS No:81787-94-2
MF:C16H13NO
MW:235.280524015427
CID:702938
PubChem ID:12916717
Update Time:2025-04-19
1-benzyl-1H-indole-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(phenylmethyl)-1H-Indole-2-carboxaldehyde
- 1-benzyl-1H-indole-2-carbaldehyde
- 1-benzylindole-2-carbaldehyde
- DTXSID40512899
- ZEVVAMDVWHMNDL-UHFFFAOYSA-N
- FT-0725079
- N-benzylindolecarbaldehyde
- SCHEMBL4797082
- 81787-94-2
-
- Inchi: 1S/C16H13NO/c18-12-15-10-14-8-4-5-9-16(14)17(15)11-13-6-2-1-3-7-13/h1-10,12H,11H2
- InChI Key: ZEVVAMDVWHMNDL-UHFFFAOYSA-N
- SMILES: O=CC1=CC2C=CC=CC=2N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 235.099714038g/mol
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 22Ų
1-benzyl-1H-indole-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2403-1G |
1-benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 95% | 1g |
¥ 2,560.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2403-100mg |
1-benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 95% | 100mg |
¥835.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2403-250mg |
1-benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 95% | 250mg |
¥1116.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2403-500mg |
1-benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 95% | 500mg |
¥1865.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2403-1g |
1-benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 95% | 1g |
¥2794.0 | 2024-04-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2403-100.0mg |
1-benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 95% | 100.0mg |
¥764.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2403-250.0mg |
1-benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 95% | 250.0mg |
¥1022.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2403-500.0mg |
1-benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 95% | 500.0mg |
¥1708.0000 | 2025-04-11 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ2403-1.0g |
1-benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 95% | 1.0g |
¥2559.0000 | 2025-04-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1537182-1g |
1-Benzyl-1H-indole-2-carbaldehyde |
81787-94-2 | 98% | 1g |
¥6400.00 | 2024-07-28 |
1-benzyl-1H-indole-2-carbaldehyde Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
81787-94-2 (1-benzyl-1H-indole-2-carbaldehyde) Related Products
- 147025-37-4(Pyridinium, 2-formyl-1-(phenylmethyl)-)
- 216530-78-8(1H-Indole-2-carboxaldehyde,1-acetyl-)
- 18159-24-5(1-benzyl-1H-pyrrole-2-carbaldehyde)
- 27421-51-8(1-Methyl-1H-indole-2-carbaldehyde)
- 116071-28-4(1-(2-propen-1-yl)-1H-Indole-2-carboxaldehyde)
- 883526-76-9(1,5-Dimethyl-1H-indole-2-carbaldehyde)
- 17017-71-9(1-Benzyl-1H-indole-2-carboxylic acid)
- 672903-42-3(1-(4-penten-1-yl)-1H-Indole-2-carboxaldehyde)
- 40913-43-7(1-ethylindole-2-carbaldehyde)
- 1176076-07-5(1-[(3-chlorophenyl)methyl]-1H-Pyrrole-2-carboxaldehyde)
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